5,5'-(Hydroxyphosphoryl)diisophthalic acid

• IUPAC Name: 5-[(3,5-dicarboxyphenyl)-hydroxyphosphoryl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H11O10P/c17-13(18)7-1-8(14(19)20)4-11(3-7)27(25,26)12-5-9(15(21)22)2-10(6-12)16(23)24/h1-6H,(H,17,18)(H,19,20)(H,21,22)(H,23,24)(H,25,26)
• InChI Key: NIOQUEOMFLZFJG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)P(=O)(C2=CC(=CC(=C2)C(=O)O)C(=O)O)O)C(=O)O
• Molecular Formula: C16H11O10P
• Molecular Weight: 394.23 g/mol

Description

5,5'-(Hydroxyphosphoryl)diisophthalic acid is a useful research compound. Its molecular formula is C16H11O10P and its molecular weight is 394.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Selective Separation in Gas Processing

5,5'-(Hydroxyphosphoryl)diisophthalic acid has been used in the construction of metal-organic frameworks (MOFs) for the selective separation of gases. A study demonstrated that a framework developed using this acid showed high selectivity in separating methane from natural gas and pyrolysis gas (Li et al., 2016).

2. Enhancing Membrane Gas Separation

This compound has also been applied in enhancing the performance of polymer composite membranes for gas separation. Research indicated that incorporating 5-hydroxyisophthalic acid into a poly(ethylene oxide) matrix significantly improved CO2/N2 selectivity and CO2 permeability in these membranes (Yoon & Kang, 2018).

3. Coordination Polymers and Supramolecular Assemblies

Studies have explored the coordination patterns of this compound ligands with metal ions, leading to the creation of new coordination-driven assemblies. These have potential applications in material science due to their diverse polymeric architectures (Karmakar & Goldberg, 2011).

4. Development of pH Sensors

This acid has been used in the development of a uranium-based metal-organic framework that acts as a turn-on fluorescent pH sensor. This framework could potentially be used for pH sensing in real environmental samples, such as in sewage treatment plants (Gu et al., 2020).

5. Chemosensors for Cytosine Detection

A chemosensor developed using a pyrene-appended 5-hydroxyisophthalic acid derivative showed significant promise for the selective detection and quantification of cytosine in various human cancer cells (Sarkar et al., 2017).

6. Metal Oxide Surface Binding

Research has highlighted the potential of 5-hydroxyisophthalic acid derivatives as effective binders to metal oxide surfaces, which is crucial in the design of inorganic/organic hybrid materials (Komati et al., 2018).

7. Phasing Tool in Protein Structure Determination

5-Amino-2,4,6-tribromoisophthalic acid, a related compound, has been used as a phasing tool for protein structure determination, representing a novel approach in the field of biological crystallography (Beck, Gruene & Sheldrick, 2010).